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Abstract

Solvent Blue 94, identified by CAS number 123515-19-5, is a solvent dye belonging to the
anthraquinone class.[1][2] While specific details regarding its definitive chemical structure
remain proprietary and are not publicly available in comprehensive chemical databases, this
guide synthesizes the available technical data for Solvent Blue 94. Due to the limited public
information on Solvent Blue 94, this document also presents a detailed case study on the
closely related and well-characterized anthraquinone dye, Solvent Blue 35. This guide provides
a comprehensive overview of the known properties of Solvent Blue 94, alongside a detailed
examination of the chemical structure, properties, and synthesis of Solvent Blue 35 as a
representative example of this dye class. This approach offers valuable insights for researchers
and professionals working with anthraquinone-based compounds.

Solvent Blue 94: Overview and Available Data

Solvent Blue 94 is recognized as a reddish-blue anthraquinone-based dye.[1] It is also known
by its synonyms, including Aizen SOT Blue 3, Diaresin Blue N, and Transparent Blue R.[3][4]

Physicochemical Properties

The following table summarizes the available physicochemical data for Solvent Blue 94,
primarily sourced from supplier technical data sheets. It is important to note that these values
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may pertain to commercial preparations of the dye rather than the pure chemical compound.

Property Value

CAS Number 123515-19-5[1][2][3][4][5]
Appearance Greenish-blue to blue powder
Melting Point 230 °C

Density 0.59-0.71 g/cm?

Light Fastness 6-7

Acid Resistance 4

Alkali Resistance 5

Water Solubility Insoluble (<1.0%)

Table 1: Reported Physicochemical Properties of Solvent Blue 94.

Applications

Solvent Blue 94 is utilized as a colorant in a variety of applications, including:

Printing inks[6]

Plastics and rubber[6]

Gasoline, oils, and lubricants[6]

Waxes and candles[6]

Case Study: Solvent Blue 35 - A Structurally Related
Anthraquinone Dye

Given the absence of a publicly available, definitive chemical structure for Solvent Blue 94, we
present a detailed analysis of Solvent Blue 35 (CAS No. 17354-14-2) as a representative 1,4-
disubstituted anthraquinone dye.
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hemical | ies of Solvent Bl

Property Value

Chemical Name 1,4-Bis(butylamino)anthracene-9,10-dione
CAS Number 17354-14-2

Molecular Formula C22H26N202

Molecular Weight 350.46 g/mol

CCCNCC1=C(C(=0)C2=CC=CC=C2C1=0)NC
ccc

SMILES

INChI=1S/C22H26N202/c1-3-5-11-23-19-15-16-
20(24-12-6-4-2)22(26)18-10-8-7-9-
17(18)21(19)25/h7-10,15-16,23-24H,3-6,11-
12H2,1-2H3

InChl

Table 2: Chemical Identifiers and Properties of Solvent Blue 35.

Experimental Protocols: Synthesis of Solvent Blue 35

The synthesis of Solvent Blue 35 can be achieved through the reaction of 1,4-
dihydroxyanthraguinone with n-butylamine. A general laboratory-scale synthesis protocol is
outlined below.

Materials:

¢ 1,4-dihydroxyanthraquinone

e n-butylamine

e Aromatic acid (as a catalyst)

o Water

+ Reaction kettle with stirring and reflux capabilities

« Filtration apparatus
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e Drying oven
Procedure:

 In areaction kettle equipped with a stirrer and reflux condenser, add 1,4-
dihydroxyanthraquinone, n-butylamine, a catalytic amount of aromatic acid, and water at
room temperature.

 Stir the mixture and heat to a temperature of 75-85°C.

» Maintain this temperature for 2-4 hours to allow the reaction to proceed.
» After the reaction is complete, cool the mixture to below 40°C.

o Filter the resulting precipitate.

e Wash the filtered product with hot water.

e Dry the purified product in an oven to obtain Solvent Blue 35.

This method provides a more environmentally friendly process by avoiding the use of reducing
agents like hydrosulfite and caustic soda.[7]

Logical Workflow for Dye Synthesis

The following diagram illustrates the logical workflow for the synthesis of a 1,4-disubstituted
anthraquinone dye, using Solvent Blue 35 as an example.

Starting Materials
(1,4-dihydroxyanthraquinone,
n-butylamine, catalyst, water)

Reaction
(75-85°C, 2-4h)

Cooling
(<40°C)

Final Product
(Solvent Blue 35)

Washing
(Hot Water)

Filtration
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A simplified workflow for the synthesis of Solvent Blue 35.
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General Experimental Protocols for Dye

Characterization

The following are general methodologies for characterizing solvent dyes like those in the

anthraquinone class.

ination of Physicochemical :

Property

Experimental Protocol

Melting Point

Determined using a standard melting point
apparatus, where a small, powdered sample is
heated at a controlled rate until melting is

observed.

Density

Can be measured using a gas pychometer for a

precise determination of the solid's density.

Solubility

A known amount of the dye is added to a
specific volume of a solvent at a constant
temperature. The mixture is agitated until
saturation is reached, and the concentration of
the dissolved dye is then determined, often

spectrophotometrically.

Light Fastness

Assessed by exposing a dyed substrate to a
standardized light source (e.g., a xenon arc
lamp) for a specified duration and comparing the

color change to a set of blue wool standards.

Acid/Alkali Resistance

A dyed substrate is immersed in acidic or
alkaline solutions of known concentrations for a
set period. The change in color is then

evaluated against a standard grayscale.

Table 3: General Experimental Protocols for Dye Property Determination.

Analytical Workflow for Dye Identification and Purity
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The following diagram illustrates a typical analytical workflow for the identification and purity
assessment of a synthesized dye.
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A general analytical workflow for dye characterization.

Signaling Pathways

As a solvent dye primarily used in industrial coloring applications, Solvent Blue 94 is not
typically associated with biological signaling pathways in the context of drug development.
Research into the biological activity of such dyes is not extensive in publicly available literature.

Conclusion

While a complete dataset for Solvent Blue 94 is not publicly accessible, the available
information provides a foundational understanding of its properties and applications. By
examining the detailed information available for the structurally related Solvent Blue 35, this
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guide offers a comprehensive technical overview of a representative member of the 1,4-
disubstituted anthraquinone solvent dye class. The provided experimental and analytical
workflows serve as a practical reference for researchers and professionals engaged in the
synthesis and characterization of these and similar chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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